molecular formula C14H12O2 B3191628 9,10-Anthracenedione, 1,4,4a,9a-tetrahydro- CAS No. 56136-14-2

9,10-Anthracenedione, 1,4,4a,9a-tetrahydro-

Cat. No.: B3191628
CAS No.: 56136-14-2
M. Wt: 212.24 g/mol
InChI Key: XPCZSIPRUSOJFO-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of similar compounds has been reported. For instance, the oxidation of 1,4,4a,9a-tetrahydro-2,3-dimethyl-9,10-anthracenedione was performed in a round-bottom flask with a reflux condenser . The compound was dissolved in an ethanolic KOH solution and heated at 45 °C overnight . After cooling to room temperature, the solid product was filtered and washed with water, ethanol, and diethyl ether .


Physical and Chemical Properties Analysis

The average mass of “9,10-Anthracenedione, 1,4,4a,9a-tetrahydro-” is 212.244 Da and its monoisotopic mass is 212.083725 Da .

Properties

CAS No.

56136-14-2

Molecular Formula

C14H12O2

Molecular Weight

212.24 g/mol

IUPAC Name

1,4,4a,9a-tetrahydroanthracene-9,10-dione

InChI

InChI=1S/C14H12O2/c15-13-9-5-1-2-6-10(9)14(16)12-8-4-3-7-11(12)13/h1-6,11-12H,7-8H2

InChI Key

XPCZSIPRUSOJFO-UHFFFAOYSA-N

SMILES

C1C=CCC2C1C(=O)C3=CC=CC=C3C2=O

Canonical SMILES

C1C=CCC2C1C(=O)C3=CC=CC=C3C2=O

56136-14-2

Pictograms

Irritant

Origin of Product

United States

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